Cas no 97874-52-7 (3-[(dimethylamino)methyl]-3-ethyl-2-benzothiophen-1(3H)-one hydrochloride)

• Product name: 3-[(dimethylamino)methyl]-3-ethyl-2-benzothiophen-1(3H)-one hydrochloride
• CAS No: 97874-52-7
• MF: C₁₃H₁₈ClNOS
• MW: 271.806121349335
• CID: 1992330
• PubChem ID: 3062410

3-[(dimethylamino)methyl]-3-ethyl-2-benzothiophen-1(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethylamino)methyl]-3-ethyl-2-benzothiophen-1(3H)-one hydrochloride
• 3-[(dimethylamino)methyl]-3-ethyl-2-benzothiophen-1-one,hydrochloride
• 3-((Dimethylamino)methyl)-3-ethylbenzo(c)thiophen-1(3H)-one hydrochloride
• Benzo(c)thiophen-1(3H)-one, 3-((dimethylamino)methyl)-3-ethyl-, hydrochloride
• 3-[(Dimethylamino)methyl]-3-ethyl-2-benzothiophen-1(3H)-one--hydrogen chloride (1/1)
• 97874-52-7
• DTXSID50913570

• Inchi： InChI=1S/C13H17NOS.ClH/c1-4-13(9-14(2)3)11-8-6-5-7-10(11)12(15)16-13;/h5-8H,4,9H2,1-3H3;1H
• InChI Key： YXLJJDKMETWJSH-UHFFFAOYSA-N
• SMILES： CCC1(C2=CC=CC=C2C(=O)S1)CN(C)C.Cl

Computed Properties

• Exact Mass: 271.08
• Monoisotopic Mass: 271.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Boiling Point: 324.6°C at 760 mmHg
• Flash Point: 150.1°C